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Compound of Interest

Compound Name: Tri-o-tolyl Borate
CAS No.: 2665-12-5
Cat. No.: B1580861
Get Quote
. J

CAS: 2665-12-5 | Formula: C21H21BOs | Synonyms: Tris(2-methylphenyl) borate; Boric acid tri-
o-cresyl ester

Executive Summary & Chemical Profile

Tri-o-tolyl borate is an organoboron compound frequently employed as a Lewis acid catalyst,
a reagent in organic synthesis (specifically coupling reactions), and a specialized stabilizer in
polymer chemistry.[1] While often categorized generically with other borate esters, its specific
steric bulk (provided by three ortho-methyl groups) imparts unique stability profiles compared to
unhindered analogs like trimethyl borate.

However, this compound presents a distinct "Silent Hazard": Hydrolytic Instability. Upon contact
with atmospheric moisture, it degrades into Boric Acid and o-Cresol (2-methylphenol). While
the borate itself is moderately toxic, the hydrolysis product (o-cresol) is a potent toxicant and
corrosive agent. Therefore, safe handling protocols must be designed not just for the parent
compound, but to prevent the generation of its degradation products.

Physicochemical Data Table
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Property Specification Operational Implication

) Viscous Liquid / Low-melting May require warming (gentle)
Physical State ) L
Solid for transfer; handle as a liquid.

Low volatility, but thermal

Boiling Point ~386°C decomposition can release
fumes.
) Denser than water; sinks in
Density 1.091 g/cm3

aqueous spills.

Compatible with standard

Solubility Toluene, DCM, Chloroform _ _
organic synthesis solvents.
o ] N Hydrolyzes to release
Reactivity Moisture Sensitive )
corrosive o-Cresol.
Combustible, but high flash
Flash Point ~174°C point reduces immediate fire

risk.

Critical Hazard Mechanism: The Hydrolysis Cascade

To handle this compound safely, one must understand the causality of its degradation. Unlike
simple solvents, a spill of Tri-o-tolyl borate is a dynamic chemical reaction.

The Mechanism: The boron atom acts as a Lewis acid (electron pair acceptor). Water
molecules attack the empty p-orbital on the boron, displacing the sterically hindered o-cresol
groups.

Tri-o-tolyl Borate Boric Acid
(Parent Reagent) | (HsBOs)

Transition State
(Boron-Oxygen Complex)

+3H20 | 3x o-Cresol
(Atmospheric Moisture) (TOXIC/CORROSIVE)
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Figure 1: Hydrolytic degradation pathway. Note that one mole of borate releases three moles of
toxic o-cresol.

Safety Implication: Standard nitrile gloves provide fair protection against the borate ester but
poor protection against o-cresol (breakthrough < 15 mins). If hydrolysis occurs on the glove
surface, the barrier is compromised.

Storage Protocols: The Inert Barrier System

Trustworthiness in storage relies on maintaining an unbroken chain of inert atmosphere.

Primary Storage Conditions

o Atmosphere: Strictly under Nitrogen (N2) or Argon (Ar).

o Temperature: Ambient to Cool (< 25°C). TCI recommends < 15°C, which slows hydrolysis
Kinetics if seals are imperfect.

o Container: Glass bottles with PTFE-lined septa or Schlenk flasks. Do not store in standard
polyethylene bottles for long periods, as moisture can permeate plastics over time.

The "Desiccator Defense"

For long-term storage of opened bottles, employ a secondary containment system:
e Place the primary container inside a vacuum desiccator.
« Fill the desiccator with active desiccant (e.g., P20Os or indicating Drierite).

e Purge the desiccator with Argon before sealing. Why? This creates a self-validating buffer. If
the desiccant changes color, the outer barrier has failed, warning you before the reagent is
compromised.

Operational Handling: Step-by-Step

Objective: Transfer reagent without atmospheric contact.
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PPE Selection (The "Cresol Contingency")

* Eyes: Chemical Splash Goggles (Face shield recommended for volumes > 100 mL).
e Skin: Double-gloving strategy.

o Inner Layer: 4-mil Nitrile (Dexterity).

o Quter Layer: Silver Shield (Laminate) or 8-mil Nitrile (Sacrificial).

o Rationale: If the outer glove is splashed, strip it immediately. The inner glove protects
during the removal process.

Transfer Workflow (Syringe/Cannula)

Do not pour this reagent. Pouring introduces moisture and creates static.

Storage Container
(Septum Sealed)

Purge Syringe/Needle
(3% N2 Flush)

Withdraw Reagent
(Positive Pressure)

Transfer to Reaction Vessel
(Under N2 Flow)

[mmediately

Quench Needle Tip
(Into Acetone/Alcohol)
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Figure 2: Inert atmosphere transfer workflow to prevent hydrolysis.
Protocol:
o Equip Reaction Vessel: Ensure the destination flask is flame-dried and under N-.

» Positive Pressure: Insert a Nz line (via needle) into the reagent bottle to create positive
pressure.

o Syringe Purge: Insert the transfer syringe. Flush with N2 three times to remove air/moisture
from the barrel.

o Draw: Withdraw the required volume. The positive pressure in the bottle will assist the draw,
reducing bubble formation.

o Transfer: Inject into the reaction vessel through the septum.

* Needle Quench: Immediately draw acetone or ethanol into the used syringe to dilute residual
borate before dismantling.

Emergency Response & Waste Disposal
Spills (The Hydrolysis Hazard)

If Tri-o-tolyl borate spills, it will begin to smell like "tar" or "medicinal” (the scent of cresol).
e Evacuate: Clear the immediate area.

o PPE Upgrade: Don Silver Shield/Laminate gloves and a respirator with organic vapor
cartridges if ventilation is poor.

o Absorb: Use a dry absorbent (vermiculite or sand). Do not use standard paper towels as the
first line of defense, as cresol can soak through them rapidly.

o Neutralize: Wipe the area with a dilute solution of Sodium Carbonate (soda ash) to neutralize
the boric acid and convert cresol to its less volatile phenolate salt.
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Waste Disposal

» Classification: Hazardous Organic Waste (Toxic).
e Segregation: Do not mix with strong oxidizers (e.qg., Nitric acid) or aqueous waste streams.

o Labeling: Clearly label as "Contains Tri-o-tolyl Borate and potential o-Cresol."”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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